Cas no 85965-73-7 ((3-Chloro-4-methoxyphenyl)thiourea)

• Product Name: (3-Chloro-4-methoxyphenyl)thiourea
• CAS No: 85965-73-7
• MF: C₈H₉ClN₂OS
• MW: 216.687859296799
• CID: 5707822
• PubChem ID: 15920526
• Update Time: 2026-03-11

(3-Chloro-4-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 85965-73-7
• EN300-66323
• Z291279070
• (3-chloro-4-methoxyphenyl)thiourea
• AKOS009155071
• (3-Chloro-4-methoxyphenyl)thiourea

• Inchi： 1S/C8H9ClN2OS/c1-12-7-3-2-5(4-6(7)9)11-8(10)13/h2-4H,1H3,(H3,10,11,13)
• InChI Key： AKTRNWGJVKXGOV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC)NC(N)=S

Computed Properties

• Exact Mass: 216.0124118g/mol
• Monoisotopic Mass: 216.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on (3-Chloro-4-methoxyphenyl)thiourea

(3-Chloro-4-methoxyphenyl)thiourea: A Comprehensive Overview

(3-Chloro-4-methoxyphenyl)thiourea, also known by its CAS number 85965-73-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiourea functional group with a substituted phenyl ring. The phenyl ring in this compound is substituted with a chlorine atom at the 3-position and a methoxy group at the 4-position, giving it the name 3-chloro-4-methoxyphenyl thiourea. This combination of substituents imparts distinctive chemical and physical properties to the compound, making it a valuable material for various applications.

The synthesis of (3-chloro-4-methoxyphenyl)thiourea typically involves the reaction of 3-chloro-4-methoxyaniline with carbon disulfide (CS₂) in the presence of a base, such as sodium hydroxide. This reaction pathway is well-documented in the literature and is considered a standard method for preparing thioureas. The product is obtained as a crystalline solid, which can be further purified through recrystallization techniques to ensure high purity. The compound's solubility in various solvents, including water and common organic solvents, has been extensively studied, making it suitable for use in different chemical processes.

Recent studies have highlighted the potential of (3-chloro-4-methoxyphenyl)thiourea in the field of coordination chemistry. Researchers have explored its ability to act as a ligand in the formation of metal complexes, particularly with transition metals such as copper, nickel, and zinc. These metal complexes have shown promising catalytic activity in various organic transformations, including oxidation reactions and asymmetric catalysis. The presence of the thiourea group provides strong donor properties, enabling effective coordination with metal centers. Additionally, the substituents on the phenyl ring (chlorine and methoxy groups) contribute to the electronic and steric properties of the ligand, further enhancing its versatility in coordination chemistry.

In terms of biological applications, (3-chloro-4-methoxyphenyl)thiourea has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits moderate activity against various bacterial and fungal strains. The mechanism behind this activity is believed to involve interference with cellular processes such as protein synthesis or membrane integrity. Furthermore, ongoing research is exploring its potential as an antiviral agent, particularly against enveloped viruses like herpes simplex virus (HSV). These findings underscore the compound's potential in drug discovery and development.

The electronic properties of (3-chloro-4-methoxyphenyl)thiourea have also been studied using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the compound exhibits a conjugated system across its structure, which contributes to its electronic stability. The presence of electron-withdrawing groups (such as chlorine) and electron-donating groups (such as methoxy) creates a balance in electron distribution, making the compound suitable for applications in optoelectronics. For instance, thin films of this compound have been tested for their potential use in organic light-emitting diodes (OLEDs), where they show promising electroluminescent properties.

Another area where (3-chloro-4-methoxyphenyl)thiourea has shown promise is in polymer science. Researchers have explored its use as a building block for constructing supramolecular assemblies and polymer networks. The ability of this compound to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for designing stimuli-responsive materials. These materials can exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or light, opening up new possibilities in smart materials technology.

In conclusion, (3-chloro-4-methoxyphenyl)thiourea, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from coordination chemistry and drug discovery to optoelectronics and polymer science. As researchers delve deeper into understanding its properties and potential uses, this compound is likely to play an increasingly important role in advancing modern materials science and technology.